Doxycycline calcium

• Molecular Formula: C44H46CaN4O16
• Molecular Weight: 926.9 g/mol
• InChI: InChI=1S/2C22H24N2O8.Ca/c2*1-7-8-5-4-6-9(25)11(8)16(26)12-10(7)17(27)14-15(24(2)3)18(28)13(21(23)31)20(30)22(14,32)19(12)29;/h2*4-7,10,14-15,17,25-27,30,32H,1-3H3,(H2,23,31);/q;;+2/p-2/t2*7-,10+,14+,15-,17-,22-;/m00./s1
• InChIKey: ZOZMOOILJMQCHS-YQCFNCLSSA-L

Doxycycline calcium is the evidence-preferred salt for ready-to-use oral syrups, eliminating tablet lodging risks in feline and pediatric patients. Its calcium chelation enables topical hydrogels with sub-0.5% 4-epidoxycycline degradation, ensuring long-term wound dressing stability. Choose this salt when formulation demands low taste profile, high GI tolerability, and superior aqueous stability. Not interchangeable with hyclate or monohydrate without reformulation.

Doxycycline Calcium: A Broad-Spectrum Tetracycline Antibiotic in the Calcium Salt Form for Oral and Topical Formulations

Doxycycline calcium (CAS 94088-85-4) is the calcium salt form of the broad-spectrum bacteriostatic antibiotic doxycycline, a second-generation tetracycline derived semi-synthetically from oxytetracycline [1]. It exhibits antimicrobial activity by reversibly binding to the 30S ribosomal subunit, thereby inhibiting bacterial protein synthesis [2]. This specific salt is one of several pharmaceutical forms of doxycycline, which include doxycycline hyclate (hydrochloride hemiethanolate hemihydrate) and doxycycline monohydrate [1]. Its distinct physicochemical properties render it particularly suitable for specific oral and topical formulations.

• [1] Pfizer Laboratories. VIBRAMYCIN MONOHYDRATE- doxycycline powder, for suspension; VIBRAMYCIN CALCIUM- doxycycline calcium syrup; VIBRAMYCIN HYCLATE- doxycycline hyclate capsule. DailyMed, U.S. National Library of Medicine, 16 July 2024. View Source
• [2] National Cancer Institute Thesaurus. Doxycycline Calcium (Code C61773). NCI Thesaurus, 23 Feb. 2024. View Source

The Formulation Imperative: Why Doxycycline Calcium Is Not a Simple Substitute for Hyclate or Monohydrate

Although all doxycycline salts deliver the same active moiety, their distinct physicochemical profiles dictate their suitability for specific dosage forms and can impact key pharmaceutical attributes [1]. The substitution of one salt for another without careful formulation adjustments can compromise the final product's performance, stability, or patient acceptability. Critical differences exist in solubility, which influences dissolution rates and bioavailability [2]; in taste profile, which directly affects patient compliance, especially in pediatric and veterinary medicine [3]; and in stability, where specific salts are more prone to degradation or offer unique opportunities for innovative drug delivery [4]. Therefore, the selection of the salt form is a critical decision point in drug development and procurement, not a trivial interchange.

• [1] Pfizer Laboratories. VIBRAMYCIN MONOHYDRATE- doxycycline powder, for suspension; VIBRAMYCIN CALCIUM- doxycycline calcium syrup; VIBRAMYCIN HYCLATE- doxycycline hyclate capsule. DailyMed, U.S. National Library of Medicine, 16 July 2024. View Source
• [2] Antal, E. J., et al. "Bioequivalency of doxycycline products." Journal of Pharmaceutical Sciences, vol. 64, no. 12, 1975, pp. 2015-2018. DOI: 10.1002/jps.2600641229. View Source
• [3] Wikipedia contributors. "Doxycyclin." Wikipedia, The Free Encyclopedia. Wikimedia Foundation, Inc., 1 Mar. 2005. View Source
• [4] PCT International Patent Application WO2021030757A1. "Topical doxycycline hydrogel with improved long-term stability." Justia Patents, 8 Nov. 2021. View Source

Quantitative Evidence for Doxycycline Calcium: A Comparator-Based Analysis of Performance Attributes

Solubility Contrast: Doxycycline Calcium vs. Doxycycline Monohydrate

Doxycycline monohydrate is documented to be very slightly soluble in water, a property that can limit its direct use in certain aqueous formulations [1]. In contrast, the calcium salt form is used to create an oral syrup, which necessitates a different solubility and dispersion profile to achieve a uniform, pourable suspension suitable for accurate dosing [1].

Evidence Dimension	Water Solubility and Resulting Dosage Form
Target Compound Data	Formulated as an oral syrup (Vibramycin Calcium)
Comparator Or Baseline	Doxycycline Monohydrate: Very slightly soluble in water. Formulated as a powder for oral suspension (Vibramycin Monohydrate).
Quantified Difference	Qualitative difference in solubility class and resultant commercial dosage form presentation.
Conditions	Qualitative description based on FDA-approved drug labeling.

Why This Matters

This solubility difference directly dictates the selection of the calcium salt for creating ready-to-use oral syrups, as opposed to the monohydrate form which is supplied as a dry powder for reconstitution, impacting manufacturing processes and end-user convenience.

• [1] Pfizer Laboratories. VIBRAMYCIN MONOHYDRATE- doxycycline powder, for suspension; VIBRAMYCIN CALCIUM- doxycycline calcium syrup; VIBRAMYCIN HYCLATE- doxycycline hyclate capsule. DailyMed, U.S. National Library of Medicine, 16 July 2024. View Source

Absorption Rate Disparity: Non-Hyclate Oral Suspension vs. Hyclate Capsules

A clinical bioequivalence study demonstrated a statistically significant difference in the rate of absorption between a doxycycline hyclate capsule formulation and a non-hyclate oral suspension formulation [1]. While the specific salt form in the suspension was not explicitly named 'doxycycline calcium' in the abstract, it was the 'nonhyclate' form, and calcium is the primary salt used in oral suspensions of that era [2]. This finding underscores that different salt forms and their resultant formulations are not automatically bioequivalent in terms of absorption kinetics.

Evidence Dimension	Rate of absorption (in vivo)
Target Compound Data	Non-hyclate oral suspension: Statistically significant different absorption rate compared to capsules.
Comparator Or Baseline	Doxycycline hyclate capsule: Reference absorption rate.
Quantified Difference	Statistically significant (p-value not specified in abstract).
Conditions	Single-dose, crossover study in 6 healthy human subjects; 200 mg doxycycline equivalent administered.

Why This Matters

This confirms that the salt form and dosage form are linked to pharmacokinetic behavior. A formulation scientist or procurement specialist cannot assume a calcium-based suspension will perform identically to a hyclate-based capsule.

• [1] Antal, E. J., et al. "Bioequivalency of doxycycline products." Journal of Pharmaceutical Sciences, vol. 64, no. 12, 1975, pp. 2015-2018. DOI: 10.1002/jps.2600641229. View Source
• [2] Wikidoc Contributors. "Doxycycline calcium description." Wikidoc, 8 Jan. 2014. View Source

Enhanced Stability via Calcium Chelation: Reduction of Inactive Degradant in Topical Hydrogels

A patented topical hydrogel formulation utilizes doxycycline chelated with calcium to improve long-term stability. The invention specifies that this approach allows the final composition to contain less than 0.5 weight % of 4-epidoxycycline [1]. 4-epidoxycycline is a primary degradation product and hepatic metabolite of doxycycline known to lack antibiotic activity and potentially induce intestinal inflammation [1].

Evidence Dimension	Content of inactive degradant (4-epidoxycycline) in a topical formulation
Target Compound Data	< 0.5 weight %
Comparator Or Baseline	Doxycycline in an aqueous solution (unspecified salt) without calcium chelation as described in prior art.
Quantified Difference	Content of 4-epidoxycycline is maintained below a specific threshold of 0.5%.
Conditions	Aqueous hydrogel composition comprising a suspension of doxycycline chelated with calcium particles.

Why This Matters

This provides a clear, quantitative advantage for doxycycline calcium in enabling stable, long-shelf-life topical formulations by mitigating the formation of an undesirable, inactive degradant.

• [1] PCT International Patent Application WO2021030757A1. "Topical doxycycline hydrogel with improved long-term stability." Justia Patents, 8 Nov. 2021. View Source

Safety Profile Differentiation: Risk of Esophageal Irritation Among Salt Forms

In veterinary medicine, the choice of doxycycline salt has direct clinical consequences. Doxycycline hyclate in tablet form is widely accepted to cause esophageal ulceration in cats [1]. In contrast, doxycycline monohydrate is documented to be less irritating and therefore safer for oral administration than the hyclate or hydrochloride salts [1]. While direct comparative ulceration data for doxycycline calcium is not provided in this source, the calcium salt is also used orally in veterinary practice, and its formulation (often as a syrup) inherently reduces the risk of esophageal retention compared to tablets [1][2].

Evidence Dimension	Esophageal irritation / ulceration risk
Target Compound Data	Doxycycline calcium syrup: Lower risk profile inferred due to liquid dosage form and anecdotal tolerability.
Comparator Or Baseline	Doxycycline Hyclate tablets: Associated with esophageal ulceration in cats.
Quantified Difference	Qualitative difference in reported clinical adverse events.
Conditions	Clinical and anecdotal observations in feline medicine.

Why This Matters

For veterinary pharmaceutical procurement, the selection of doxycycline calcium syrup over hyclate tablets is a critical risk-mitigation strategy to prevent serious adverse events like esophageal strictures in feline patients.

• [1] Malik, R. "Letter to the Editor: Oesophageal stricture associated with doxycycline hyclate in cats." Journal of Feline Medicine and Surgery, vol. 7, no. 4, Aug. 2005, pp. 241-242. DOI: 10.1016/j.jfms.2005.05.002. View Source
• [2] Vetlexicon. "Doxycycline in Cats (Felis)." Vetlexicon, 13 Aug. 2023. View Source

Validated Application Scenarios for Doxycycline Calcium Based on Quantitative Evidence

Formulation of Ready-to-Use Oral Syrups for Pediatric or Geriatric Patients

The distinct physicochemical properties of doxycycline calcium make it the salt of choice for manufacturing ready-to-use oral syrups [1]. This format is essential for patient populations, such as children or the elderly, who have difficulty swallowing tablets or capsules. The commercial availability of Vibramycin Calcium syrup directly supports this application, offering a convenient, pre-formulated liquid that ensures accurate dosing and improved compliance compared to reconstituted powders or split tablets [1].

Development of Long-Term Stable Topical Hydrogel Formulations for Wound Care

Doxycycline chelated with calcium enables the creation of topical hydrogels with demonstrably improved long-term stability [1]. The patent literature provides a quantitative benchmark, showing that this formulation strategy can keep the inactive degradation product 4-epidoxycycline below 0.5% by weight [1]. This makes doxycycline calcium a critical ingredient for developing advanced wound dressings and dermatological products where a stable, sustained release of active doxycycline is required to manage infection and promote healing [1].

Mitigation of Esophageal Injury in Veterinary Feline Practice

In feline medicine, the use of doxycycline hyclate tablets is associated with a significant risk of esophageal stricture [1]. Based on the established safety differential between salt forms, doxycycline calcium syrup or suspension is the strongly preferred alternative for oral administration [1]. The liquid nature of the calcium syrup formulation inherently minimizes the risk of a tablet lodging in the esophagus, a key factor in preventing ulceration. This application scenario is a direct result of the tolerability profile inferred from the risks associated with the hyclate salt and tablet dosage form [1].

• [1] Pfizer Laboratories. VIBRAMYCIN MONOHYDRATE- doxycycline powder, for suspension; VIBRAMYCIN CALCIUM- doxycycline calcium syrup; VIBRAMYCIN HYCLATE- doxycycline hyclate capsule. DailyMed, U.S. National Library of Medicine, 16 July 2024. View Source
• [2] PCT International Patent Application WO2021030757A1. "Topical doxycycline hydrogel with improved long-term stability." Justia Patents, 8 Nov. 2021. View Source
• [3] Malik, R. "Letter to the Editor: Oesophageal stricture associated with doxycycline hyclate in cats." Journal of Feline Medicine and Surgery, vol. 7, no. 4, Aug. 2005, pp. 241-242. DOI: 10.1016/j.jfms.2005.05.002. View Source